Cas no 26476-33-5 (2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester)

2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester is a tetrazole derivative with applications in pharmaceutical and organic synthesis. Its structure combines a tetrazole ring with an ester-functionalized acetic acid moiety, enhancing reactivity and versatility in heterocyclic chemistry. The methyl ester group improves solubility and facilitates further derivatization, while the 2-methyl substitution offers steric and electronic modulation. This compound is particularly useful as a building block for bioactive molecules, including peptidomimetics and agrochemical intermediates. Its stability under mild conditions and compatibility with common synthetic methodologies make it a practical choice for researchers. The product is typically supplied in high purity to ensure consistent performance in demanding applications.

2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester structure

26476-33-5 structure

Product Name:2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester

CAS No:26476-33-5

MF:C₅H₈N₄O₂

MW:156.14262008667

MDL:MFCD25961729

CID:1427661

PubChem ID:14357934

Update Time:2025-06-08

2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester
- Methyl2-Methyl-2H-tetrazole-5-acetate
- DTXSID301283282
- AKOS037629940
- 26476-33-5
- Methyl 2-Methyl-2H-tetrazole-5-acetate
- methyl 2-(2-methyl-2H-tetrazol-5-yl)acetate
- AC5764
- MFCD25961729
- BBA47633
- SY096560
- MDL： MFCD25961729
- Inchi： 1S/C5H8N4O2/c1-9-7-4(6-8-9)3-5(10)11-2/h3H2,1-2H3
- InChI Key： SUGAVDMAJJYAQD-UHFFFAOYSA-N
- SMILES： O(C)C(CC1N=NN(C)N=1)=O

Computed Properties

Exact Mass: 156.06484
Monoisotopic Mass: 156.06472551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 69.9Å²

Experimental Properties

PSA: 69.9

2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D777118-1g	Methyl 2-Methyl-2H-tetrazole-5-acetate	26476-33-5	95%	1g	$715	2024-07-20
eNovation Chemicals LLC	D777118-1g	Methyl 2-Methyl-2H-tetrazole-5-acetate	26476-33-5	95%	1g	$715	2025-02-20
eNovation Chemicals LLC	D777118-1g	Methyl 2-Methyl-2H-tetrazole-5-acetate	26476-33-5	95%	1g	$715	2025-02-21
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY096560-1g	Methyl 2-Methyl-2H-tetrazole-5-acetate	26476-33-5	≥95%	1g	¥5500.00	2025-04-15